Cas no 1808333-20-1 ((2R,3S)-2-(1-methylpyrazol-4-yl)tetrahydropyran-3-amine;dihydrochloride)

• Product Name: (2R,3S)-2-(1-methylpyrazol-4-yl)tetrahydropyran-3-amine;dihydrochloride
• CAS No: 1808333-20-1
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• CID: 5181929
• PubChem ID: 86767568
• Update Time: 2025-06-08

(2R,3S)-2-(1-methylpyrazol-4-yl)tetrahydropyran-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-amine, tetrahydro-2-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:2), (2R,3S)-
• (2R,3S)-2-(1-methylpyrazol-4-yl)tetrahydropyran-3-amine;dihydrochloride

• Inchi： 1S/C9H15N3O.ClH/c1-12-6-7(5-11-12)9-8(10)3-2-4-13-9;/h5-6,8-9H,2-4,10H2,1H3;1H/t8-,9+;/m0./s1
• InChI Key： GSBWXKNAEIOOEJ-OULXEKPRSA-N
• SMILES： N[C@H]1CCCO[C@@H]1C1C=NN(C)C=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2R,3S)-2-(1-methylpyrazol-4-yl)tetrahydropyran-3-amine;dihydrochloride

Introduction to (2R,3S)-2-(1-methylpyrazol-4-yl)tetrahydropyran-3-amine; dihydrochloride (CAS No. 1808333-20-1)

(2R,3S)-2-(1-methylpyrazol-4-yl)tetrahydropyran-3-amine; dihydrochloride, identified by the CAS number 1808333-20-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of tetrahydropyran derivatives that have garnered attention due to their potential biological activities and structural features. The dihydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug development.

The structural framework of (2R,3S)-2-(1-methylpyrazol-4-yl)tetrahydropyran-3-amine; dihydrochloride incorporates a pyrazole moiety linked to a tetrahydropyran ring. The pyrazole ring is a well-known pharmacophore found in numerous bioactive molecules, contributing to various pharmacological properties. The stereochemistry at the 2R and 3S positions adds another layer of complexity, which can influence the compound's interactions with biological targets. This specific configuration has been studied for its potential in modulating enzyme activities and receptor binding.

In recent years, there has been growing interest in tetrahydropyran derivatives due to their versatility in drug design. These compounds often exhibit favorable pharmacokinetic properties, including improved bioavailability and reduced toxicity. The presence of the pyrazole group in (2R,3S)-2-(1-methylpyrazol-4-yl)tetrahydropyran-3-amine; dihydrochloride suggests potential applications in the treatment of inflammatory diseases, infectious disorders, and other metabolic conditions. Preliminary studies have indicated that this compound may interact with enzymes such as kinases and phosphodiesterases, which are key targets in modern therapeutics.

The dihydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications. Salting helps to enhance the compound's solubility in aqueous solutions, which is crucial for formulation development. This improved solubility can lead to more effective drug delivery systems and better patient compliance. Additionally, the salt form provides greater stability under various storage conditions, reducing degradation and extending shelf life.

Current research in the field of medicinal chemistry has highlighted the importance of stereochemistry in drug design. The specific stereoconfiguration of (2R,3S)-2-(1-methylpyrazol-4-yl)tetrahydropyran-3-amine; dihydrochloride may play a critical role in determining its biological activity. Studies have shown that enantiomers or diastereomers of a given compound can exhibit vastly different pharmacological profiles. Therefore, understanding and controlling the stereochemistry is essential for optimizing drug efficacy and minimizing side effects.

The pyrazole moiety in this compound is known for its ability to form hydrogen bonds with biological targets, enhancing binding affinity. This feature makes it a valuable component in designing molecules that interact with proteins and enzymes. Furthermore, the tetrahydropyran ring contributes to the overall shape and flexibility of the molecule, allowing it to fit into binding pockets of target proteins with high specificity. These structural attributes make (2R,3S)-2-(1-methylpyrazol-4-yl)tetrahydropyran-3-amine; dihydrochloride a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular modeling techniques can simulate interactions between (2R,3S)-2-(1-methylpyrazol-4-yl)tetrahydropyran-3-amine; dihydrochloride and potential targets, providing insights into its mechanism of action. These computational studies can guide experimental design and help identify lead compounds for further optimization. By integrating experimental data with computational predictions, researchers can accelerate the drug development process.

The potential applications of this compound extend beyond traditional therapeutic areas. For instance, its structural features may make it useful in developing antiviral agents or anticancer drugs. The ability to modulate enzyme activities suggests that it could be employed in treating metabolic disorders or neurological diseases. As research progresses, new therapeutic possibilities may emerge, further solidifying the importance of compounds like (2R,3S)-2-(1-methylpyrazol-4-yltetrahydropyran-3-am ine; dihydrochloride.

In conclusion, (2R,3S)-2-(1-methylpyrazol -4 -yl)tetrahydrop yran -3 -amine; dihydrochlor ide (CAS No. 1808333 -20 -1) is a compound with significant potential in pharmaceutical research. Its unique structural features, including the pyrazole moiety and specific stereochemistry, make it an attractive candidate for drug development. The dihydrochloride salt form enhances its practicality for pharmaceutical applications by improving solubility and stability. As ongoing research continues to uncover new biological activities and mechanisms of action, this compound may play a crucial role in future therapeutics.